1-(1,3-benzodioxol-4-ylmethyl)-4-[4-(1-piperidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [4-[1-(1,3-benzodioxol-4-ylmethyl)piperidin-4-yl]oxyphenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C25H30N2O4/c28-25(27-13-2-1-3-14-27)19-7-9-21(10-8-19)31-22-11-15-26(16-12-22)17-20-5-4-6-23-24(20)30-18-29-23/h4-10,22H,1-3,11-18H2
• InChI Key: SJOMGWBOKRNHMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)CC4=C5C(=CC=C4)OCO5
• Molecular Formula: C25H30N2O4
• Molecular Weight: 422.5 g/mol

Description

1-(1,3-benzodioxol-4-ylmethyl)-4-[4-(1-piperidinylcarbonyl)phenoxy]piperidine is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as BDP and is a potent and selective antagonist of the dopamine D3 receptor.

Mechanism of Action

BDP acts as a competitive antagonist of the dopamine D3 receptor. It binds to the receptor and prevents dopamine from binding, which leads to a decrease in dopamine signaling. This decrease in dopamine signaling has been shown to have therapeutic effects in several neurological disorders.
Biochemical and Physiological Effects:
BDP has been shown to have several biochemical and physiological effects. It has been shown to decrease dopamine signaling in the brain, which leads to a decrease in addictive behaviors. BDP has also been shown to decrease the symptoms of schizophrenia and Parkinson’s disease in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using BDP in lab experiments is its potency and selectivity for the dopamine D3 receptor. This allows for precise targeting of the receptor and reduces the potential for off-target effects. However, one limitation of using BDP is its limited availability and high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of BDP. One direction is the development of more potent and selective dopamine D3 receptor antagonists for use in scientific research and potential therapeutic applications. Another direction is the investigation of the potential use of BDP in the treatment of other neurological disorders, such as depression and anxiety. Additionally, the study of the long-term effects of BDP on the brain and behavior is an important area of future research.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-4-ylmethyl)-4-[4-(1-piperidinylcarbonyl)phenoxy]piperidine, or BDP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor and has potential therapeutic effects in several neurological disorders. The synthesis of BDP has been optimized to produce high yields and purity. Future research directions include the development of more potent and selective dopamine D3 receptor antagonists and investigation of the potential use of BDP in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of BDP involves several steps. The starting material is 1-(1,3-benzodioxol-4-ylmethyl)piperazine, which is reacted with 4-(1-piperidinylcarbonyl)phenol in the presence of a base to form the intermediate compound. This intermediate is then reacted with 4-bromophenoxyacetic acid to produce BDP. The synthesis of BDP has been optimized to produce high yields and purity.

Scientific Research Applications

BDP has been studied extensively for its potential use in scientific research. It has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which is involved in several neurological disorders such as addiction, schizophrenia, and Parkinson’s disease. BDP has also been shown to have potential therapeutic effects in these disorders.